2-((4-(3-chloro-4-methoxyphenyl)-3-oxo-3,4-dihydropyrazin-2-yl)thio)-N-(2,4-dimethylphenyl)acetamide

• IUPAC Name: 2-[4-(3-chloro-4-methoxyphenyl)-3-oxopyrazin-2-yl]sulfanyl-N-(2,4-dimethylphenyl)acetamide
• InChI: InChI=1S/C21H20ClN3O3S/c1-13-4-6-17(14(2)10-13)24-19(26)12-29-20-21(27)25(9-8-23-20)15-5-7-18(28-3)16(22)11-15/h4-11H,12H2,1-3H3,(H,24,26)
• InChI Key: AWTGRQDVKWZBRA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)NC(=O)CSC2=NC=CN(C2=O)C3=CC(=C(C=C3)OC)Cl)C
• Molecular Formula: C21H20ClN3O3S
• Molecular Weight: 429.9 g/mol
• CAS No.: 899987-91-8

Description

2-((4-(3-chloro-4-methoxyphenyl)-3-oxo-3,4-dihydropyrazin-2-yl)thio)-N-(2,4-dimethylphenyl)acetamide is a useful research compound. Its molecular formula is C21H20ClN3O3S and its molecular weight is 429.92. The purity is usually 95%.
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Scientific Research Applications

Synthetic Chemistry Applications

Chloroacetamide and acetamide derivatives are pivotal in synthetic chemistry for constructing complex molecules. For instance, research on different molecular conformations and hydrogen bonding in acetamides demonstrates their significance in understanding molecular structures and reactivity (Narayana et al., 2016). Furthermore, studies on the synthesis of novel acetamide derivatives with anti-inflammatory activity (Sunder et al., 2013) and antimicrobial agents (Debnath & Ganguly, 2015) highlight the utility of acetamide derivatives in developing new therapeutic agents.

Biological Activities

Acetamide derivatives exhibit a range of biological activities. For example, studies have shown that certain acetamide compounds possess antimicrobial properties against a variety of pathogens, including mycobacteria and fungi (Krátký et al., 2017). Another study found anticonvulsant activity in omega-(1H-1-imidazolyl)-N-phenylalkanoic acid amide derivatives, suggesting potential applications in neuropharmacology (Aktürk et al., 2002).

Environmental Science

The environmental impact and behavior of chloroacetamide herbicides, including their adsorption, mobility, and efficacy influenced by soil properties, have been extensively studied. These studies contribute to understanding the environmental fate of such chemicals and guiding agricultural practices to minimize adverse effects (Peter & Weber, 1985).